Cas no 88347-48-2 (1-Propanol, 2-[(6-phenyl-2-pyridinyl)oxy]-)

1-Propanol, 2-[(6-phenyl-2-pyridinyl)oxy]- structure
88347-48-2 structure
Product Name:1-Propanol, 2-[(6-phenyl-2-pyridinyl)oxy]-
CAS No:88347-48-2
MF:C14H15NO2
MW:229.274403810501
CID:636136
PubChem ID:13241996
Update Time:2025-04-19

1-Propanol, 2-[(6-phenyl-2-pyridinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 2-[(6-phenyl-2-pyridinyl)oxy]-
    • 2-(6-phenylpyridin-2-yl)oxypropan-1-ol
    • SCHEMBL11208730
    • 2-[(6-Phenylpyridin-2-yl)oxy]propan-1-ol
    • DTXSID60531385
    • 88347-48-2
    • Inchi: 1S/C14H15NO2/c1-11(10-16)17-14-9-5-8-13(15-14)12-6-3-2-4-7-12/h2-9,11,16H,10H2,1H3
    • InChI Key: JBAKLUTUKWQMRS-UHFFFAOYSA-N
    • SMILES: O(C1=CC=CC(C2C=CC=CC=2)=N1)C(C)CO

Computed Properties

  • Exact Mass: 229.110278721g/mol
  • Monoisotopic Mass: 229.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 42.4Ų
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